Cas no 874999-57-2 (2-Furancarboxylic acid,5-[4-(methoxycarbonyl)phenyl]-)

2-Furancarboxylic acid,5-[4-(methoxycarbonyl)phenyl]- structure
874999-57-2 structure
Product Name:2-Furancarboxylic acid,5-[4-(methoxycarbonyl)phenyl]-
CAS No:874999-57-2
MF:C12H8O5
MW:232.188923835754
CID:709767
PubChem ID:17047066
Update Time:2025-04-19

2-Furancarboxylic acid,5-[4-(methoxycarbonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-[4-(methoxycarbonyl)phenyl]-
    • 5-(3-CARBOXYPHENYL)-FURAN-2-CARBOXYLIC ACID
    • 5-(3-carboxyphenyl)furan-2-carboxylic acid
    • CHEMBL4646686
    • TXR
    • DTXSID50589259
    • AKOS000297288
    • 874999-57-2
    • Inchi: 1S/C12H8O5/c13-11(14)8-3-1-2-7(6-8)9-4-5-10(17-9)12(15)16/h1-6H,(H,13,14)(H,15,16)
    • InChI Key: IBQCYMBXLOYXCL-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 232.03717335g/mol
  • Monoisotopic Mass: 232.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 87.7Ų
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